Cas no 42307-77-7 (3-(4-nitrophenyl)pentane-1,3,5-tricarbonitrile)

• Product Name: 3-(4-nitrophenyl)pentane-1,3,5-tricarbonitrile
• CAS No: 42307-77-7
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 927967
• PubChem ID: 99208
• Update Time: 2025-04-19

3-(4-nitrophenyl)pentane-1,3,5-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)pentane-1,3,5-tricarbonitrile
• 3-(4-Nitro-phenyl)-pentan-1,3,5-tricarbonitril
• 3-(4-nitro-phenyl)-pentane-1,3,5-tricarbonitrile
• 3-cyano-3-(3,4-dichlorophenyl)pentanedioic acid diethyl ester
• 3-cyano-3-(3,4-dichloro-phenyl)-pentanedioic acid diethyl ester
• 3-cyano-3-(3,4-dichloro-phenyl)-pentanedioic diethyl ester
• 3-cyano-3-(4-nitrophenyl)pimelonitrile
• CTK1D4218
• Pentanedioic acid, 3-cyano-3-(3,4-dichlorophenyl)-, diethyl ester
• SureCN6999249
• 3-(p-Nitrophenyl)-1,3,5-pentanetricarbonitrile
• BRN 3402086
• 42307-77-7
• 1,3,5-Pentanetricarbonitrile, 3-(4-nitrophenyl)-
• DTXSID30962420
• NSC 196544
• NSC196544
• 5186-59-4
• NSC-196544
• 1,3,5-Pentanetricarbonitrile, 3-(p-nitrophenyl)-

• Inchi： 1S/C14H12N4O2/c15-9-1-7-14(11-17,8-2-10-16)12-3-5-13(6-4-12)18(19)20/h3-6H,1-2,7-8H2
• InChI Key： KNAXGTWWNINUMR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C#N)(CCC#N)CCC#N)=O

Computed Properties

• Exact Mass: 268.09616
• Monoisotopic Mass: 268.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 586.9°C at 760 mmHg
• Flash Point: 308.8°C
• PSA: 114.51
• LogP: 3.48694